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Compound of Interest

Compound Name: 3-Bromo-l-phenylalanine

Cat. No.: B1272018 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling 3-Bromo-L-phenylalanine. It outlines

procedural, step-by-step guidance for safe operational workflows and disposal plans.

Chemical Identifier:

Name: 3-Bromo-L-phenylalanine

Synonyms: (2S)-2-amino-3-(3-bromophenyl)propanoic acid, l-3-Br-phe[1]

CAS Number: 82311-69-1[1]

Molecular Formula: C9H10BrNO2[1]

Molecular Weight: 244.09 g/mol [1]

Hazard Identification and GHS Classification
3-Bromo-L-phenylalanine is classified as a hazardous substance. All personnel must review

the Safety Data Sheet (SDS) before handling.[2]

GHS Pictograms:

alt text

Signal Word: Warning[3]
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Hazard Statements:

H315: Causes skin irritation.[3][4]

H319: Causes serious eye irritation.[3][4]

H335: May cause respiratory irritation.[3][4]

Precautionary Statements: A comprehensive list of precautionary statements can be found in

the safety data sheet.[1][3][4] Key precautions include:

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.[1][3][4]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][4]

P302+P352: IF ON SKIN: Wash with plenty of water.[1]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1]

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[1]

P501: Dispose of contents/container to an appropriate treatment and disposal facility in

accordance with applicable laws and regulations.[1][4]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure.
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PPE Category Specification Purpose

Eye and Face Protection

Chemical splash goggles or a

full-face shield conforming to

EN 166 (EU) or NIOSH (US).

[1]

Protects eyes and face from

splashes and airborne

particles.[5]

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene, or

Butyl rubber). Gloves must be

inspected prior to use.[1][6]

Prevents skin contact and

absorption of the chemical.[7]

Body Protection

A lab coat or chemical-

resistant coveralls.[8] Wear

fire/flame resistant and

impervious clothing.[1]

Provides a barrier against

accidental spills and

contamination of personal

clothing.[8]

Respiratory Protection

A NIOSH-approved respirator

may be necessary if working in

a poorly ventilated area or

when dust may be generated.

[8][9] If exposure limits are

exceeded, use a full-face

respirator.[1][9]

Protects the respiratory system

from inhalation of harmful dust

or vapors.[8]

Foot Protection
Closed-toe shoes, preferably

chemical-resistant footwear.[8]
Protects feet from spills.[8]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach is essential for the safe handling of 3-Bromo-L-phenylalanine. The

following workflow outlines the key steps from preparation to the conclusion of work.
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Preparation

Handling (in Fume Hood)

Post-Handling and Cleanup

Review SDS

Ensure Fume Hood is Operational

Gather all Necessary Materials

Don Appropriate PPE

Weigh Solid Compound

Transfer to a Suitable Container

Dissolve in an Appropriate Solvent

Decontaminate Work Surfaces

Segregate and Label Waste

Doff and Dispose of PPE Properly

Wash Hands Thoroughly

Click to download full resolution via product page

Workflow for the safe handling of 3-Bromo-L-phenylalanine.
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Experimental Protocol for Handling:
Preparation:

Review Safety Data Sheet (SDS): Thoroughly review the SDS for 3-Bromo-L-
phenylalanine.[2]

Fume Hood Verification: Ensure that a chemical fume hood is operational and available for

use.[10]

Material Assembly: Gather all necessary materials, including glassware, solvents, and waste

containers.

Don PPE: Put on all required personal protective equipment as specified in the table above.

[4]

Handling (to be performed in a chemical fume hood):

Weighing: Carefully weigh the desired amount of solid 3-Bromo-L-phenylalanine. Avoid

generating dust.[4][9]

Transfer: Gently transfer the weighed solid into a suitable container.

Dissolution: If required, add the appropriate solvent to dissolve the compound.

Post-Handling and Cleanup:

Decontamination: Decontaminate all work surfaces with a suitable cleaning agent.

Waste Segregation: Segregate all waste generated during the process into appropriately

labeled containers (see Disposal Plan below).[11][12]

PPE Removal: Carefully remove and dispose of contaminated gloves and other disposable

PPE in a designated hazardous waste container.[8]

Hygiene: Wash hands thoroughly with soap and water after handling the chemical and

before leaving the laboratory.[4]
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Emergency Procedures
In the event of an emergency, follow these procedures and seek immediate medical attention.

Exposure Type First Aid Measures

Inhalation

Move the victim into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and consult a doctor

immediately.[1][9]

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water for at

least 15 minutes. Consult a doctor.[1][2][9]

Eye Contact

Rinse cautiously with water for at least 15

minutes, holding the eyelids open. Remove

contact lenses, if present and easy to do.

Continue rinsing. Consult a doctor.[1][9]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[1][9]

Spill

For small spills, use absorbent pads to clean up.

For large spills, evacuate the area and call for

emergency services.[12] In either case, wear

appropriate PPE during cleanup and collect

waste in a sealed container for disposal.[4][9]

Disposal Plan
As a halogenated organic compound, waste containing 3-Bromo-L-phenylalanine must be

handled as hazardous waste and segregated accordingly.[10][11]
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Waste Type Disposal Procedure

Solid Waste

Collect solid 3-Bromo-L-phenylalanine waste

and contaminated disposable materials (e.g.,

weigh boats, gloves, paper towels) in a clearly

labeled, sealed container for halogenated

organic waste.[11][12]

Liquid Waste

Collect solutions containing 3-Bromo-L-

phenylalanine in a dedicated, sealed, and

clearly labeled container for halogenated

organic liquid waste. Do not mix with non-

halogenated waste.[10][11][13]

Contaminated Glassware

Rinse with a suitable solvent in a fume hood.

Collect the rinsate as halogenated hazardous

waste. The cleaned glassware can then be

washed normally.[8]

Note: Always follow your institution's specific hazardous waste disposal protocols.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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